Cas no 71172-65-1 (3-Pyridinealdoxime O-Phenethyl Ether)

• Product Name: 3-Pyridinealdoxime O-Phenethyl Ether
• CAS No: 71172-65-1
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 565503
• PubChem ID: 76845312
• Update Time: 2025-04-19

3-Pyridinealdoxime O-Phenethyl Ether Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,O-(2-phenylethyl)oxime
• 3-PYRIDINEALDOXIME O-PHENETHYL ETHER
• Nicotinaldehyde, phenethyloxime
• 71172-65-1
• 1-ethyl-2-(2-ethylphenoxy)benzene;(NE)-N-(pyridin-3-ylmethylidene)hydroxylamine
• 3-Pyridinealdoxime O-Phenethyl Ether

• Inchi： 1S/C16H18O.C6H6N2O/c1-3-13-9-5-7-11-15(13)17-16-12-8-6-10-14(16)4-2;9-8-5-6-2-1-3-7-4-6/h5-12H,3-4H2,1-2H3;1-5,9H/b;8-5+
• InChI Key： MDIYDNLALPKTMF-ZVQUVPRASA-N
• SMILES： O(C1C=CC=CC=1CC)C1C=CC=CC=1CC.O/N=C/C1C=NC=CC=1

Computed Properties

• Exact Mass: 226.11100
• Monoisotopic Mass: 226.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 371.9°C at 760 mmHg
• Flash Point: 178.7°C
• Refractive Index: 1.553
• PSA: 34.48000
• LogP: 2.67480